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Compound of Interest

Compound Name: D-[4-13C]Xylose

Cat. No.: B1161296

Get Quote

Executive Summary & Core Directive
Immediate Action Required: Stop treating D-[4-13C]Xylose as radioactive waste.

A common operational bottleneck in metabolic flux analysis (MFA) is the misclassification of

stable isotope-labeled compounds. D-[4-13C]Xylose is a stable isotope-labeled reducing

sugar. It is non-radioactive, non-toxic, and chemically identical to natural D-Xylose, differing

only in the mass of the fourth carbon atom.

Disposal Strategy:

Unused Solid: Treat as non-regulated chemical waste (or general refuse per local EHS).

Aqueous Solutions: Chemical waste (preferred) or sanitary sewer (if permitted by local

POTW).

Cell Culture Media: Biological waste (autoclave/incinerate).

Chemical Profile & Hazard Identification
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Before executing disposal, verify the material against the physicochemical profile below. This

data validates the low-hazard classification.

Property Specification Operational Implication

Chemical Name D-[4-13C]Xylose Labeled Pentose Sugar

CAS Number 58-86-6 (Unlabeled generic)

Use generic CAS for waste

manifesting if specific isotope

CAS is not listed in software.[1]

Radioactivity NONE
Do not use yellow radioactive

waste bags.

Flammability Combustible Dust
Finely divided powder can form

explosive mixtures in air.

Reactivity Stable
Incompatible with strong

oxidizing agents.[2]

Bio-Activity Fermentable Substrate

Aqueous waste can generate

gas (explosion hazard in

sealed bottles).

Disposal Decision Matrix
The following logic flow dictates the correct disposal path based on the state of matter and

contamination status.
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Waste: D-[4-13C]Xylose

Physical State?

Solid / Powder Liquid / Solution

Contaminated with
Biohazards?

Contaminated with
Biohazards/Solvents?

Biohazardous Waste
(Autoclave/Incinerate)

Yes

Non-Regulated
Chemical Waste

No (Standard)

General Trash
(If Local EHS Permits)

No (Minimal Qty) Yes (Cells/Virus) Yes (Solvents/Toxics) No (Standard)

Sanitary Sewer
(Requires POTW Approval)

No (Dilute Only)

Click to download full resolution via product page

Figure 1: Decision matrix for segregating D-[4-13C]Xylose waste streams. Note that

"ChemWaste" is the default recommendation for research labs to ensure inventory tracking.

Detailed Disposal Protocols
Scenario A: Dry Solid (Spilled or Expired)
Context: You have dropped a vial of powder or have expired stock.

Personal Protective Equipment (PPE): Wear nitrile gloves and safety glasses. Respiratory

protection (N95) is recommended only if creating significant dust.

Containment:

Spill: Sweep up carefully to avoid dust generation.[2][3] Do not use a vacuum unless it is

explosion-proof (sugar dust is combustible).
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Stock: Keep in original vial if possible.

Labeling: Label as "Non-Hazardous Chemical Waste - Solid."

Expert Tip: Explicitly write "Non-Radioactive" on the tag to prevent rejection by waste

contractors who see "13C" and panic.

Disposal: Place in the lab's solid chemical waste pail.

Scenario B: Aqueous Solutions (Buffers/Stock)
Context: Unused stock solutions prepared in water or saline.

Assessment: Check pH. If neutral (pH 6-8) and free of toxic additives (e.g., azide), it is

biologically benign.

The Fermentation Risk (Critical):

Sugar solutions are prime breeding grounds for bacteria and yeast.

Danger: If you place a sugar solution in a sealed waste bottle, natural fermentation may

produce

, pressurizing the bottle until it bursts.

Protocol: Add a biocide (e.g., 10% bleach final concentration) before sealing the waste

container, OR use a vented cap waste container.

Disposal Path:

Preferred: Pour into "Non-Hazardous Liquid Waste" carboy.

Alternative: Drain disposal with copious water flushing (only if explicitly permitted by your

facility's wastewater permit).

Scenario C: Metabolic Flux Media (Cell Culture)
Context: Media containing D-[4-13C]Xylose after cell growth.
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Classification: This is Biological Waste, not chemical waste. The hazard is the biological

agent (cells, viral vectors), not the sugar.

Inactivation:

Add bleach (final conc. 10%) and let stand for 20 minutes.

OR: Collect in biohazard bags/carboys for autoclaving.

Terminal Disposal: Autoclave at 121°C for 30 minutes or incinerate via medical waste

contractor.

Expert Insights: The "Value Add"
The "Isotope" Confusion
Lab safety inspectors often flag "13C" containers as radioactive hazards.

The Fix: Maintain a "Certificate of Analysis" (CoA) in your safety binder. Highlight the section

stating "Stable Isotope."

Labeling: Use green stickers for stable isotopes and yellow/magenta for radioisotopes. Visual

segregation prevents costly disposal errors.

Cost Recovery & Inventory Control
D-[4-13C]Xylose is significantly more expensive than generic xylose.

Do not mix labeled and unlabeled waste if you plan to attempt recovery (rare, but possible

via HPLC for kg-scale operations).

Drain Disposal Policy: While xylose is biodegradable, pouring it down the drain breaks the

"Chain of Custody." For GLP/GMP labs, always route through chemical waste to prove the

material was destroyed and accounted for.

Storage Compatibility
Store the dry powder away from Strong Oxidizers (e.g., Nitric Acid, Perchlorates). While stable,

mixing a reducing sugar with a strong oxidizer can create a hypergolic (self-igniting) mixture.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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